Benzyl [2-(dimethylcarbamoyl)ethyl]carbamate

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: benzyl N-[3-(dimethylamino)-3-oxopropyl]carbamate
• InChI: InChI=1S/C13H18N2O3/c1-15(2)12(16)8-9-14-13(17)18-10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,14,17)
• InChI Key: IEXMEXTZLCMOIF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCNC(=O)OCC1=CC=CC=C1

Description

Benzyl [2-(dimethylcarbamoyl)ethyl]carbamate is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-[N-(benzyloxycarbonyl)amino]propionic acid (0.70 g, 3.14 mmol) was dissolved in N,N-dimethylformamide (15 ml), and 1-(dimethylaminopropyl)-3-ethylcarbodiimide 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (0.60 g, 3.13 mmol), 1-hydroxybenzotriazole (0.48 g, 3.13 mmol) and dimethylamine (2.0 M tetrahydrofuran solution, 2.40 ml, 4.80 mmol) were added, followed by stirring at room temperature for 3 days.

Synthesis routes and methods II

Procedure details

To a stirred, cooled (0° C.) solution of Z-Beta-Ala-OH (1.784 g, 8.0 mmol) in dioxane (20 ml) is added EDCI.HCl (2.145 g, 11.2 mmol), hydroxybenzotriazole (1.08 g, 8.0 mmol) and triethylamine (1.56 ml, 11.2 mmol). After stirring at 0° C. for 30 minutes, dimethylamine (0.397 g, 8.8 mmol) is added and stirring continued for a further hour. The reaction mixture was allowed to warm to room temperature and the solvent is removed in vacuo. Initial purification of the crude residue is carried out by flash chromatography of silica eluting with ethyl acetate. The combined organic factions are washed with water (3×20 ml), brine (1×50 ml) and dried over MgSO4. The solvent is removed in vacuo to yield the titled compound as a pale yellow solid.